Cas no 685892-23-3 (methyl 2-bromo-6-chloro-benzoate)

Methyl 2-bromo-6-chlorobenzoate is a halogenated benzoate ester with the molecular formula C₈H₆BrClO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern—bromo and chloro groups at the 2- and 6-positions—enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The ester group further facilitates transformations into carboxylic acids or amides. The compound's stability under standard conditions and high purity make it suitable for precision synthesis. Its well-defined structure ensures reproducibility in research and industrial processes, supporting the development of complex molecules.
methyl 2-bromo-6-chloro-benzoate structure
685892-23-3 structure
Product Name:methyl 2-bromo-6-chloro-benzoate
CAS No:685892-23-3
MF:C8H6BrClO2
MW:249.489040851593
MDL:MFCD03789160
CID:829989
Update Time:2025-07-22

methyl 2-bromo-6-chloro-benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-6-chlorobenzoate
    • METHYL-2-BROMO-6-CHLOROBENZOATE
    • 2-Brom-6-chlor-benzoesaeure-methylester
    • 2-bromo-6-chloro-benzoic acid methyl ester
    • methyl 2-acetyl-6-chlorobenzoate
    • Benzoic acid, 2-bromo-6-chloro-, methyl ester
    • 2-BROMO-6-CHLOROBENZOIC ACID METHYL ESTER
    • PubChem12094
    • methyl2-bromo-6-chlorobenzoate
    • XSNZTSBNXMQBRI-UHFFFAOYSA-N
    • MB02960
    • RP28866
    • AS03619
    • AM83025
    • 5-bromo-2-(tert-butylsulfonyl)pyridine
    • SY0
    • methyl 2-bromo-6-chloro-benzoate
    • MDL： MFCD03789160
    • Inchi： 1S/C8H6BrClO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
    • InChI Key： XSNZTSBNXMQBRI-UHFFFAOYSA-N
    • SMILES： BrC1C=CC=C(C=1C(=O)OC)Cl

Computed Properties

  • Exact Mass: 247.92400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.88910

methyl 2-bromo-6-chloro-benzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

methyl 2-bromo-6-chloro-benzoate Pricemore >>

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methyl 2-bromo-6-chloro-benzoate Production Method

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